Cas no 109120-55-0 (D-threo-β-Phenylserine)

• Product Name: D-threo-β-Phenylserine
• CAS No: 109120-55-0
• MF: C₉H₁₁NO₃
• MW: 181.18854
• MDL: MFCD00671669
• CID: 139019
• PubChem ID: 672406
• Update Time: 2025-06-08

D-threo-β-Phenylserine Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-Amino-3-hydroxy-3-phenylpropionic acid
• D-threo-β-Phenylserine
• THREO-D-PHENYLSERINE
• (betaS)-beta-hydroxy-D-phenylalanine
• D-Threo-3-phenylserine
• threo-beta-Hydroxy-D-phenylalanine
• (2R,3S)-Phenyserine
• (2R,3S)-3-PHENYLSERINE
• (2R,3S)-3-phenylderine
• (2R,3S)-3-Phenyl-D-serine
• REF DUPL: Threo-D-Phenylserine
• (2R,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid
• (2R,3S)-2-Amino-3-phenyl-3-hydroxypropionic acid

• MDL： MFCD00671669
• Inchi： InChI=1S/C9H11NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m1/s1
• InChI Key： VHVGNTVUSQUXPS-SFYZADRCSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 181.074
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.335
• Melting Point: 182-184 ºC
• Boiling Point: 398ºC at 760 mmHg
• Flash Point: 194.5ºC
• Refractive Index: 1.609
• PSA: 83.55000
• LogP: 0.83220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-threo-β-Phenylserine

D-threo-β-Phenylserine (CAS No. 109120-55-0): A Comprehensive Overview

D-threo-β-Phenylserine, identified by the chemical compound code CAS No. 109120-55-0, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, belonging to the class of amino acid derivatives, has garnered considerable attention due to its unique structural and functional properties. Its applications span across various research domains, including drug development, enzyme inhibition studies, and neurochemical research.

The molecular structure of D-threo-β-Phenylserine consists of a phenyl group attached to a threo configuration of serine. This structural arrangement imparts distinct biochemical characteristics, making it a valuable tool in synthetic biology and medicinal chemistry. The presence of the phenyl group enhances its interaction with biological targets, while the threo configuration influences its stereoselectivity and metabolic pathways.

In recent years, D-threo-β-Phenylserine has been extensively studied for its potential in modulating neural pathways. Emerging research indicates that this compound may serve as a precursor or intermediate in the synthesis of neuroactive peptides and neurotransmitters. Its ability to interact with specific enzymes and receptors has opened new avenues in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of D-threo-β-Phenylserine is its role in enzyme inhibition studies. Researchers have discovered that it can act as a competitive inhibitor for certain enzymes involved in metabolic pathways. This property makes it a promising candidate for developing drugs that target metabolic disorders, including diabetes and obesity. The compound's ability to selectively inhibit specific enzymes without affecting others is a key factor in its potential therapeutic applications.

The synthesis of D-threo-β-Phenylserine is another area of active research. Chemists have developed several synthetic routes to produce this compound with high purity and yield. These synthetic methods often involve multi-step organic reactions, including stereoselective reductions and cross-coupling reactions. The advancement in synthetic techniques has not only improved the accessibility of D-threo-β-Phenylserine but also paved the way for its large-scale production.

Current studies are exploring the pharmacokinetic properties of D-threo-β-Phenylserine to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for optimizing drug formulations and ensuring therapeutic efficacy. Additionally, preclinical trials are being conducted to evaluate the safety and efficacy of D-threo-β-Phenylserine in animal models. Preliminary results suggest that it exhibits low toxicity and high bioavailability, making it a promising candidate for clinical development.

The future prospects of D-threo-β-Phenylserine are vast and multifaceted. As research continues to uncover new applications and mechanisms, this compound is likely to play an increasingly important role in pharmaceuticals and biotechnology. Its potential in treating neurological disorders, metabolic diseases, and other conditions positions it as a cornerstone molecule in modern medicine.

In conclusion, D-threo-β-Phenylserine (CAS No. 109120-55-0) is a versatile and highly significant compound with broad applications in pharmaceutical research and development. Its unique structural features, biochemical properties, and therapeutic potential make it a valuable asset in the quest for innovative treatments for various human diseases.